N-[1-(2-Hydroxy-2-methylpropyl)azetidin-3-yl]but-2-ynamide

• IUPAC Name: N-[1-(2-hydroxy-2-methylpropyl)azetidin-3-yl]but-2-ynamide
• InChI: InChI=1S/C11H18N2O2/c1-4-5-10(14)12-9-6-13(7-9)8-11(2,3)15/h9,15H,6-8H2,1-3H3,(H,12,14)
• InChI Key: JSIQXKCVRQXVHK-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CN(C1)CC(C)(C)O
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

Azetidin-2-ones, also known as β-lactams, are a class of compounds that contain a four-membered ring structure. They are important in medicinal chemistry due to their presence in several classes of antibiotics, including penicillins and cephalosporins. The azetidin-2-one ring is the basic structural feature of these antibiotics.

Synthesis Analysis

Azetidin-2-ones can be synthesized through various methods. One such method involves the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles.

Molecular Structure Analysis

The molecular structure of azetidin-2-ones is characterized by a four-membered cyclic amine. In spirocyclic β-lactams, the spiro carbon may be at positions C3 and/or C4.

Chemical Reactions Analysis

Azetidin-2-ones can undergo a variety of chemical reactions. For instance, they can be used as building blocks for the synthesis of amino acids, alkaloids, and toxoids with potential biological properties.

Mechanism of Action

The mechanism of action of azetidin-2-ones, particularly in their role as antibiotics, involves targeting the transpeptidase enzymes, which are required for bacterial cell-wall synthesis.

Future Directions

Future research in the field of azetidin-2-ones could involve the development of new synthetic methodologies, the exploration of their biological activities, and their use in the synthesis of new chemical entities.